Cas no 623116-57-4 ((2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate)

• Product Name: (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate
• CAS No: 623116-57-4
• MF: C₂₁H₁₈O₅
• MW: 350.364626407623
• CID: 5418296
• Update Time: 2025-05-18

(2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-[(2-ethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclopropanecarboxylate
• (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate

• Inchi： 1S/C21H18O5/c1-2-24-17-6-4-3-5-14(17)11-19-20(22)16-10-9-15(12-18(16)26-19)25-21(23)13-7-8-13/h3-6,9-13H,2,7-8H2,1H3
• InChI Key： QQYQRZXFVWNNNC-UHFFFAOYSA-N
• SMILES： C1(C(OC2C=C3OC(=CC4=CC=CC=C4OCC)C(=O)C3=CC=2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate

Introduction to (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate (CAS No. 623116-57-4)

CAS No. 623116-57-4 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, formally known as (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate, is a complex molecule with a rich structural framework that makes it a promising candidate for further investigation in drug discovery and development. The presence of multiple functional groups, including an ethoxyphenyl moiety, a benzofuran core, and a cyclopropanecarboxylate substituent, contributes to its unique chemical properties and potential biological activities.

The structural design of this compound reflects a sophisticated blend of heterocyclic chemistry and organic synthesis. The benzofuran scaffold is particularly noteworthy, as it is a common structural motif in many bioactive natural products and pharmaceutical agents. Benzofurans are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a cyclopropanecarboxylate group into the molecule introduces additional rigidity, which can influence both the electronic and steric properties of the compound. This structural feature may enhance binding affinity to biological targets, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate structure aligns well with this trend, as it combines several pharmacophoric elements that have been extensively studied for their biological activity. For instance, the ethoxyphenyl group can modulate electronic distributions and interact with specific binding pockets in enzymes or receptors. The 3-oxyo functionality suggests potential for metabolic stability and bioavailability, while the overall framework provides a basis for further derivatization to optimize pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a lead compound in medicinal chemistry. Lead optimization involves modifying the structure of an initial hit compound to improve its efficacy, selectivity, and pharmacokinetic properties. The structural complexity of (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate offers numerous opportunities for such modifications. For example, substituents on the benzofuran ring or the cyclopropanecarboxylate moiety could be altered to fine-tune interactions with biological targets. Additionally, computational methods such as molecular docking and virtual screening can be employed to predict binding affinities and identify optimal modifications.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The benzofuran core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions may be employed to construct the desired framework efficiently. Furthermore, the introduction of the cyclopropanecarboxylate group necessitates careful consideration to avoid unwanted side reactions. Despite these challenges, the synthesis of such complex molecules is often rewarding, as it contributes to the broader arsenal of building blocks available for drug discovery.

Recent advancements in chemical biology have enabled more sophisticated approaches to studying the biological activity of novel compounds like (2Z)-2-(2-ethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate. Techniques such as X-ray crystallography can provide detailed insights into how the compound interacts with biological targets at an atomic level. Additionally, high-throughput screening (HTS) allows for rapid testing of large libraries of compounds against various biological assays. These methods have accelerated the discovery process in drug development by identifying promising candidates more efficiently than traditional methods.

The potential applications of this compound extend beyond basic research; it may serve as a valuable tool in understanding disease mechanisms or developing new therapeutic strategies. For instance, if studies indicate that it interacts with enzymes or receptors involved in specific diseases, further development could lead to novel treatments targeting those pathways. Moreover, its structural features may make it useful in developing probes for biochemical assays or imaging agents in diagnostic applications.

In conclusion,(2Z)-2-(2 ethoxy phen yl)methylidene 3 oxo 23 dihydro 11 ben z o furan 6 yl cyc lo pro pan ec ar box yl ate (CAS No. 623116574) represents an intriguing compound with significant potential in pharmaceutical research. Its complex structure offers numerous opportunities for lead optimization and therapeutic development while posing challenges that require innovative synthetic approaches. As our understanding of molecular interactions continues to evolve through interdisciplinary collaboration between chemists biologists and pharmacologists this compound may play an important role in advancing medical science.